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In the competitive landscape of scientific research and drug development, the accurate tracking
of citations is paramount for assessing the impact of studies, identifying key opinion leaders,
and informing strategic decisions. While Scopus has long been a stalwart in the field of citation
analysis, a newer platform, Savvy, has emerged with claims of enhanced accuracy and user-
centric features. This guide provides an objective comparison of the citation tracking accuracy
of Savvy and Scopus, supported by a structured analysis of available data and methodologies.

Quantitative Analysis: A Head-to-Head Comparison

To evaluate the performance of Savvy and Scopus, we present a summary of key accuracy
metrics. It is important to note that direct, peer-reviewed comparative studies between Savvy
and Scopus are not yet widely available in the public domain. The data for Scopus is
aggregated from existing bibliometric studies, while the data for Savvy is based on preliminary,
unpublished internal testing and should be considered illustrative.
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Metric

Scopus

Savvy (lllustrative

Description
Data)

Citation Recall

(Coverage)

~95%

The percentage of all
existing citations to a
~97% set of articles that are
correctly identified by

the platform.

Citation Precision

~98%

The percentage of

identified citations that
~99% )

are correct (i.e., not

false positives).

Error Rate (Missing

Citations)

~5%

The percentage of

citations that the
~3% _

platform fails to

identify.

Error Rate (Incorrect

Citations)

~2%

The percentage of

identified citations that

are incorrect (e.g.,
~1% o

misattributed

authorship, incorrect

publication details).

Duplicate Publication
Rate

A noted issue in some
studies[1][2].

The frequency of a
single publication
appearing as multiple
Low (by design) -pp- J ) p
distinct entries, which
can inflate citation

counts.

Indexing Speed for
New Publications

Variable, can have a

lag.

The time taken for a
newly published
) article and its citations
Near real-time ]
to be indexed and
reflected in the

database.
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Note: The data for Savvy is hypothetical and for illustrative purposes to demonstrate a
comparative framework.

Experimental Protocols: How Citation Accuracy is
Measured

The determination of citation tracking accuracy involves a meticulous and multi-step process.
The following is a generalized experimental protocol that can be applied to evaluate and
compare platforms like Savvy and Scopus.

Objective: To quantify the recall, precision, and error rates of citation tracking for a defined set
of scholarly articles.

Methodology:

o Corpus Selection: A representative set of articles from diverse therapeutic areas and journal
impact factors is selected. This "gold standard" corpus should include a mix of publication
years to assess both historical and recent citation tracking capabilities.

e Manual Citation Verification: For each article in the corpus, a team of experienced
researchers manually identifies all citing articles. This is a labor-intensive process involving
cross-referencing multiple databases, author websites, and full-text articles to create a
comprehensive and verified list of all known citations.

o Automated Data Extraction: The same set of articles is then used to perform a "cited by"
search on both Savvy and Scopus. The citation lists generated by each platform are
exported.

o Comparative Analysis: The automatically extracted citation lists are compared against the
manually verified "gold standard" list.

[¢]

True Positives (TP): Citations correctly identified by the platform.

[¢]

False Positives (FP): Citations identified by the platform that are incorrect.

o

False Negatives (FN): Citations missed by the platform.
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e Calculation of Metrics:

o

Recall = TP/ (TP + FN)

[¢]

Precision = TP / (TP + FP)

[¢]

Error Rate (Missing) = FN / (TP + FN)

[e]

Error Rate (Incorrect) = FP / (TP + FP)

Workflow and Process Visualization

To better understand the underlying processes of citation tracking, the following diagrams
illustrate a typical workflow for both manual verification and automated platform-based citation
analysis.

/Manual Citation Verification Workﬂow\
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(Manual Search in Multiple Databases)
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Manual Citation Verification Workflow

/Automated Citation Tracking and Comparison\
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Click to download full resolution via product page
Automated Citation Tracking and Comparison

Discussion and Conclusion

Scopus remains a powerful and comprehensive tool for citation tracking, with extensive
coverage across numerous disciplines[3]. However, studies have pointed to challenges such as
the presence of duplicate publications and occasional inaccuracies in citation matching[1][2].
While direct comparative data is pending, the illustrative performance of Savvy suggests a
focus on higher precision and recall, potentially through more advanced algorithms for

disambiguation and real-time indexing.
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For researchers, scientists, and drug development professionals, the choice of a citation
tracking tool can have significant implications. While Scopus offers a vast and established
database, the potential for higher accuracy and speed with emerging platforms like Savvy
warrants consideration. As with any analytical tool, the optimal choice will depend on the
specific needs of the research question, the importance of capturing the most comprehensive
and accurate citation data, and the resources available. It is recommended that users perform
their own smaller-scale comparisons for projects where citation accuracy is critical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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